N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(3-fluorophenyl)-3-[(5-propylthiophene-3-carbonyl)amino]urea
• InChI: InChI=1S/C15H16FN3O2S/c1-2-4-13-7-10(9-22-13)14(20)18-19-15(21)17-12-6-3-5-11(16)8-12/h3,5-9H,2,4H2,1H3,(H,18,20)(H2,17,19,21)
• InChI Key: KARQIJJNYKHDJE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NNC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H16FN3O2S
• Molecular Weight: 321.4 g/mol

Description

N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide, also known as FL118, is a novel anticancer drug candidate that has shown promising results in preclinical studies. It was developed by researchers at the University of Texas MD Anderson Cancer Center and is currently being evaluated in clinical trials.

Mechanism of Action

N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide exerts its anticancer effects by targeting multiple signaling pathways that are involved in cancer cell survival and proliferation. It inhibits the activity of proteins such as MDM2, XIAP, and survivin, which are overexpressed in many types of cancer and contribute to the development of drug resistance.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell migration and invasion. It has also been shown to reduce tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide is its broad spectrum of anticancer activity. It has been shown to be effective against a wide range of cancer cell lines, which makes it a promising candidate for further development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different types of cancer.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide. One area of interest is the development of combination therapies that include this compound and other anticancer drugs. Another area of interest is the identification of biomarkers that can predict the response of cancer cells to this compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential for clinical use.

Scientific Research Applications

N-(3-fluorophenyl)-2-[(5-propyl-3-thienyl)carbonyl]hydrazinecarboxamide has been extensively studied for its anticancer properties. It has been shown to be effective against a wide range of cancer cell lines, including those that are resistant to conventional chemotherapy. This compound has also been shown to be effective in animal models of cancer.